2-Propylthiazolo[4,5-c]quinolin-4-amine

• CAS No.: 256922-53-9
• Product Name: 2-Propylthiazolo[4,5-c]quinolin-4-amine
• Molecular Formula: C13H13N3S
• Molecular Weight: 243.33 g/mol
• IUPAC Name: 2-propyl-[1,3]thiazolo[4,5-c]quinolin-4-amine
• Standard InChI: InChI=1S/C13H13N3S/c1-2-5-10-16-11-12(17-10)8-6-3-4-7-9(8)15-13(11)14/h3-4,6-7H,2,5H2,1H3,(H2,14,15)
• Standard InChIKey: NFYMGJSUKCDVJR-UHFFFAOYSA-N
• SMILES: CCCC1=NC2=C(S1)C3=CC=CC=C3N=C2N
• Canonical SMILES: CCCC1=NC2=C(S1)C3=CC=CC=C3N=C2N
• Appearance: Solid powder
• Description: CL-075 is a TLR8 agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CL-075; CL-075; CL075.
• Reference: 1: Pang M, Bala S, Kodys K, Catalano D, Szabo G. Inhibition of TLR8- and TLR4-induced Type I IFN induction by alcohol is different from its effects on inflammatory cytokine production in monocytes. BMC Immunol. 2011 Sep 30;12:55. doi: 10.1186/1471-2172-12-55. PubMed PMID: 21962237; PubMed Central PMCID: PMC3203086.; 2: Du M, Butchi NB, Woods T, Peterson KE. Poly-thymidine oligonucleotides mediate activation of murine glial cells primarily through TLR7, not TLR8. PLoS One. 2011;6(7):e22454. doi: 10.1371/journal.pone.0022454. Epub 2011 Jul 21. PubMed PMID: 21811614; PubMed Central PMCID: PMC3141064.; 3: Dowling DJ, Tan Z, Prokopowicz ZM, Palmer CD, Matthews MA, Dietsch GN, Hershberg RM, Levy O. The ultra-potent and selective TLR8 agonist VTX-294 activates human newborn and adult leukocytes. PLoS One. 2013;8(3):e58164. doi: 10.1371/journal.pone.0058164. Epub 2013 Mar 4. PubMed PMID: 23483986; PubMed Central PMCID: PMC3587566.; 4: Elavazhagan S, Fatehchand K, Santhanam V, Fang H, Ren L, Gautam S, Reader B, Mo X, Cheney C, Briercheck E, Vasilakos JP, Dietsch GN, Hershberg RM, Caligiuri M, Byrd JC, Butchar JP, Tridandapani S. Granzyme B expression is enhanced in human monocytes by TLR8 agonists and contributes to antibody-dependent cellular cytotoxicity. J Immunol. 2015 Mar 15;194(6):2786-95. doi: 10.4049/jimmunol.1402316. Epub 2015 Feb 9. PubMed PMID: 25667415; PubMed Central PMCID: PMC4355383.; 5: Makni-Maalej K, Marzaioli V, Boussetta T, Belambri SA, Gougerot-Pocidalo MA, Hurtado-Nedelec M, Dang PM, El-Benna J. TLR8, but not TLR7, induces the priming of the NADPH oxidase activation in human neutrophils. J Leukoc Biol. 2015 Jun;97(6):1081-7. doi: 10.1189/jlb.2A1214-623R. Epub 2015 Apr 15. PubMed PMID: 25877926.; 6: Tanji H, Ohto U, Shibata T, Miyake K, Shimizu T. Structural reorganization of the Toll-like receptor 8 dimer induced by agonistic ligands. Science. 2013 Mar 22;339(6126):1426-9. doi: 10.1126/science.1229159. PubMed PMID: 23520111.; 7: Yang H, He ZQ, Zhao YX, Wang KW, Zheng D, Su ZL, Tong J, Ma J, Wang SJ, Xu HX. [Expression of TLR8 in human cervical cancer HeLa cells and the effect of TLR8 agonist on the cell proliferation and apoptosis]. Zhonghua Zhong Liu Za Zhi. 2011 Sep;33(9):643-8. Chinese. PubMed PMID: 22340042.; 8: Du J, Wu Z, Ren S, Wei Y, Gao M, Randolph GJ, Qu C. TLR8 agonists stimulate newly recruited monocyte-derived cells into potent APCs that enhance HBsAg immunogenicity. Vaccine. 2010 Aug 31;28(38):6273-81. doi: 10.1016/j.vaccine.2010.06.117. Epub 2010 Jul 15. PubMed PMID: 20637759; PubMed Central PMCID: PMC3031106.; 9: Chai HH, Lim D, Suk JE, Choi BH, Cho YM. Design of anti-BVDV drug based on common chemical features, their interaction, and scaffolds of TLR8 agonists. Int J Biol Macromol. 2016 Nov;92:1095-1112. doi: 10.1016/j.ijbiomac.2016.08.022. Epub 2016 Aug 9. PubMed PMID: 27519290.; 10: Voo KS, Bover L, Harline ML, Weng J, Sugimoto N, Liu YJ. Targeting of TLRs inhibits CD4+ regulatory T cell function and activates lymphocytes in human peripheral blood mononuclear cells. J Immunol. 2014 Jul 15;193(2):627-34. doi: 10.4049/jimmunol.1203334. Epub 2014 Jun 13. PubMed PMID: 24928999; PubMed Central PMCID: PMC4347808.; 11: Chou MH, Huang YH, Lin TM, Du YY, Tsai PC, Hsieh CS, Chuang JH. Selective activation of Toll-like receptor 7 in activated hepatic stellate cells may modulate their profibrogenic phenotype. Biochem J. 2012 Oct 1;447(1):25-34. doi: 10.1042/BJ20112058. PubMed PMID: 22765640.; 12: Moreno M, Mol BM, von Mensdorff-Pouilly S, Verheijen RH, de Jong EC, von Blomberg BM, van den Eertwegh AJ, Scheper RJ, Bontkes HJ. Differential indirect activation of human invariant natural killer T cells by Toll-like receptor agonists. Immunotherapy. 2009 Jul;1(4):557-70. doi: 10.2217/imt.09.30. PubMed PMID: 20635987.
• PubChem Compound: 10198719
• Last Modified: Nov 11 2021